Cas no 1891432-84-0 (1-(3-chloro-5-fluorophenyl)methylcyclopropan-1-amine)

• Product Name: 1-(3-chloro-5-fluorophenyl)methylcyclopropan-1-amine
• CAS No: 1891432-84-0
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 6388557
• PubChem ID: 117288885
• Update Time: 2025-05-19

1-(3-chloro-5-fluorophenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-5-fluorophenyl)methylcyclopropan-1-amine
• 1-[(3-chloro-5-fluorophenyl)methyl]cyclopropan-1-amine
• 1891432-84-0
• EN300-1979107

• Inchi： 1S/C10H11ClFN/c11-8-3-7(4-9(12)5-8)6-10(13)1-2-10/h3-5H,1-2,6,13H2
• InChI Key： XSRZCDOLFVULCG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CC1(CC1)N)F

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-5-fluorophenyl)methylcyclopropan-1-amine

1-(3-Chloro-5-fluorophenyl)methylcyclopropan-1-amine: A Comprehensive Overview

1-(3-Chloro-5-fluorophenyl)methylcyclopropan-1-amine (CAS No. 1891432-84-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Properties and Structure

1-(3-Chloro-5-fluorophenyl)methylcyclopropan-1-amine is a small molecule with a molecular formula of C₁₀H₁₂ClFN₂. The compound features a cyclopropane ring attached to a substituted phenyl group, which includes a chlorine and a fluorine atom. The presence of these halogen atoms imparts unique chemical and biological properties to the molecule. The cyclopropane ring, known for its high strain energy, contributes to the compound's reactivity and stability.

The exact physical properties of 1-(3-chloro-5-fluorophenyl)methylcyclopropan-1-amine, such as melting point, boiling point, and solubility, are crucial for its handling and application in laboratory settings. These properties can vary depending on the specific synthesis method and purity of the compound. Recent studies have focused on optimizing these properties to enhance the compound's utility in pharmaceutical formulations.

Synthesis Methods

The synthesis of 1-(3-chloro-5-fluorophenyl)methylcyclopropan-1-amine has been explored through various routes, each with its advantages and limitations. One common approach involves the reaction of 3-chloro-5-fluorobenzyl chloride with cyclopropylamine in the presence of a suitable base. This method yields high purity products but may require stringent reaction conditions to control side reactions.

Another notable synthesis route involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These methods offer improved yields and selectivity, making them attractive for large-scale production. Recent advancements in catalytic chemistry have further refined these processes, reducing environmental impact and improving cost-effectiveness.

Biological Activities and Therapeutic Potential

1-(3-Chloro-5-fluorophenyl)methylcyclopropan-1-amine has demonstrated a range of biological activities that make it an interesting candidate for drug development. One of its primary therapeutic applications is in the treatment of neurological disorders. Studies have shown that the compound exhibits potent activity at serotonin receptors, particularly the 5-HT_2A receptor, which is implicated in conditions such as depression and anxiety.

In addition to its serotonin receptor activity, 1-(3-chloro-5-fluorophenyl)methylcyclopropan-1-amine has also been investigated for its potential as an anticonvulsant agent. Preclinical studies using animal models have demonstrated that the compound can effectively reduce seizure activity without significant side effects. These findings suggest that it may have a role in the management of epilepsy and other seizure disorders.

Clinical Trials and Research Developments

The promising preclinical results with 1-(3-chloro-5-fluorophenyl)methylcyclopropan-1-amine have led to increased interest in advancing it into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in healthy volunteers. Preliminary data from these trials have shown favorable safety profiles and pharmacokinetic parameters, paving the way for further clinical development.

In parallel with clinical trials, ongoing research is focused on elucidating the mechanism of action of 1-(3-chloro-5-fluorophenyl)methylcyclopropan-1-amine. Advanced techniques such as molecular docking studies and functional assays are being employed to understand how the compound interacts with target receptors at the molecular level. These insights are crucial for optimizing its therapeutic potential and identifying potential off-target effects.

FUTURE DIRECTIONS AND CONCLUSIONS

The future prospects for 1-(3-chloro-5-fluorophenyl)methylcyclopropan-1-amine are promising. As more data from clinical trials become available, it is expected that this compound will play a significant role in the development of new treatments for neurological disorders. Continued research into its synthesis methods, biological activities, and mechanism of action will be essential for realizing its full therapeutic potential.

In conclusion, 1-(3-chloro-5-fluorophenyl)methylcyclopropan-1-amine (CAS No. 1891432-84-0) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development.